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Compound of Interest

Compound Name: RuPhos

Cat. No.: B129950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical identifiers and key properties of

RuPhos, a widely utilized bulky phosphine ligand in organic synthesis. Its application is

particularly prominent in palladium-catalyzed cross-coupling reactions, which are fundamental

in the synthesis of complex molecules within the pharmaceutical and materials science sectors.

Chemical Identifiers of RuPhos
The following table summarizes the essential chemical identifiers for RuPhos, ensuring

accurate identification and sourcing for experimental and developmental work.
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Identifier Value Reference(s)

CAS Number 787618-22-8 [1][2][3]

Synonyms
2-Dicyclohexylphosphino-2′,6′-

diisopropoxybiphenyl
[1][3]

Dicyclohexyl(2',6'-

diisopropoxy-[1,1'-biphenyl]-2-

yl)phosphine

[1]

Molecular Formula C₃₀H₄₃O₂P [1][2]

Molecular Weight 466.64 g/mol

PubChem CID 16217985 [1]

InChI

1S/C30H43O2P/c1-22(2)31-

27-19-13-20-28(32-

23(3)4)30(27)26-18-11-12-21-

29(26)33(24-14-7-5-8-15-

24)25-16-9-6-10-17-25/h11-

13,18-25H,5-10,14-17H2,1-

4H3

InChIKey
MXFYYFVVIIWKFE-

UHFFFAOYSA-N

SMILES

CC(C)Oc1cccc(OC(C)C)c1-

c2ccccc2P(C3CCCCC3)C4CC

CCC4

Logical Relationship of RuPhos Identifiers
The following diagram illustrates the hierarchical relationship between the common name,

systematic name, and various structural and database identifiers for RuPhos. This visualization

aids in understanding how different identifiers relate to the same chemical entity.
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RuPhos 2-Dicyclohexylphosphino-2′,6′-diisopropoxybiphenylis systematically named

CAS: 787618-22-8
is registered as

PubChem CID: 16217985is cataloged as

InChI

is represented by

SMILES

is represented by

Click to download full resolution via product page

Caption: Relationship between RuPhos common name, systematic name, and key chemical

identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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